Cas no 1807165-14-5 (Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate
• CAS No: 1807165-14-5
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895770
• Update Time: 2025-10-31

Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-11(16)6-8-7(2)15-10(17-3)5-9(8)12(13)14/h5,12H,4,6H2,1-3H3
• InChI Key： PFTQGXXESSKMQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C)C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate

Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate (CAS No. 1807165-14-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate, identified by its CAS number 1807165-14-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core structure modified with difluoromethyl, methoxy, and methyl substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical profile makes it particularly valuable in the development of novel therapeutic agents targeting a range of diseases.

The significance of Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate lies in its versatility as a building block in medicinal chemistry. The presence of the difluoromethyl group, for instance, is well-documented to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in recent years, leading to the development of more effective and durable pharmaceuticals. The compound's structure also incorporates a pyridine ring, which is a common pharmacophore in many approved drugs, further underscoring its importance in drug discovery.

In recent years, there has been a surge in research focusing on the optimization of small molecule drugs using computational and experimental approaches. Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate has been utilized in several high-profile studies as a key intermediate in the synthesis of molecules with potential applications in oncology, inflammation, and infectious diseases. For instance, researchers have leveraged this compound to develop novel inhibitors of enzyme targets that play critical roles in disease pathways. The ability to modify its structure while maintaining biological activity has made it an indispensable tool for medicinal chemists.

The synthesis of Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the methoxy, methyl, and difluoromethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to achieve high yields and purity. These synthetic strategies not only showcase the power of current chemical methodologies but also demonstrate the compound's synthetic utility.

The pharmacological potential of derivatives derived from Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate has been explored through numerous preclinical studies. Researchers have synthesized and evaluated various analogs to assess their biological activity and selectivity. Some notable findings include compounds with potent anti-inflammatory properties, which have shown promise in models of chronic inflammation. Additionally, derivatives with inhibitory effects on kinases and other enzymes implicated in cancer have been reported, highlighting the compound's broad therapeutic applicability.

The role of computational chemistry in optimizing drug candidates derived from Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds to biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by allowing for the rapid screening and design of novel analogs with improved pharmacokinetic profiles. The integration of computational methods with traditional synthetic chemistry has been instrumental in bringing new therapeutic agents to market more efficiently.

In conclusion, Ethyl 4-(difluoromethyl)-6-methoxy-2-methylpyridine-3-acetate (CAS No. 1807165-14-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and synthetic versatility make it an invaluable intermediate for the development of next-generation drugs. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation for years to come.